Cas no 183673-66-7 (N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid)

• Product Name: N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid
• CAS No: 183673-66-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• MDL: MFCD22416339
• CID: 66238
• PubChem ID: 2734399
• Update Time: 2025-10-23

N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-(Fmoc-amino)piperidine-4-carboxylic acid
• 1-Boc-4-(Fmoc-amino)-4-piperidinecarboxylic acid
• 1-Boc-4-(Fmoc-amino)-piperidine-4-carboxylic acid
• 1-Boc-4-(N-Fmoc-amino)piperidine-4-carboxylic acid
• 4-(((9H-fluoren-9-yl)methoxy)carbonyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• 4-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• 4-(9H-fluoren-9-ylmethoxycarbonylamino)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• Fmoc-4-amino-1-Boc-piperidine-4-carboxylic acid
• Fmoc-Pip(Boc)-OH
• N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid
• 1-(N-Boc)-4-(Fmoc-amino)-piperidine-4-carboxylic acid
• 1-(tert-butoxycarbonyl)-4-{[(9H-fluoren-9-ylmethoxy)-carbonyl]amino}piperidine-4-carboxylic acid
• 1-BOC-PIPERIDINE-4-FMOC-AMINO-4-CARBOXYLIC ACID
• 1-n-boc-4-n-fmoc-amino-4-carboxylicpiperidine
• 4-(9h-fluoren-9-ylmethoxycarbonylamino)-piperidine-1,4-dicarboxylic acid mono-tert-butyl ester
• fmoc-4,4-acp(1-n-boc)
• N-FMOC-Amino-(4-N-BOC-piperidinyl)
• N-Fmoc-amino-(4-N-Boc-piperidinyl)carboxylic acid
• Fmoc-L-Pip(Boc)-OH
• 1-BOC-4-FMOC-PIP-OH
• BOC-PIC(4)(4-NHBOC)-OH
• 1-N-Boc-4-N-Fmoc-Aminopiperi
• 1-BOC-4-N-FMOC-AMINO-PIPERIDINE
• 1-N-BOC-4-N-FMOC-AMINO-4-CARBOXYLIC-PIPERIDINE
• 1-(tert-Butoxycarbonyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidine-4-carboxylic acid
• 183673-66-7
• 1-[(TERT-BUTOXY)CARBONYL]-4-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)PIPERIDINE-4-CARBOXYLIC ACID
• 1-{[(1,1-Dimethylethyl)oxy]carbonyl}-4-({[(9H-fluoren-9-ylmethyl)oxy]carbonyl}amino)-4-piperidinecarboxylic acid
• AKOS015912320
• SCHEMBL1404239
• AMY30746
• 1,4-Piperidinedicarboxylic acid, 4-[9H-fluoren-9-yl(methoxycarbonyl)amino]-, 1-(1,1-dimethylethyl) ester
• 1-Boc-4-N-Fmoc-aminopiperidine4-carboxylic acid
• AB08740
• SY005254
• 1-(tert-butoxycarbonyl)-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-piperidinecarboxylic acid
• AC-7226
• BOC-PIC(4)(4-NHFMOC)-OH
• N-Boc-4-(Fmoc-amino)piperidine-4-carboxylic acid, >=97.0% (HPLC)
• CS-W002766
• EN300-183590
• 4-(((9H-fluoren-9-yl)methoxy)carbonyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid;1-BOC-4-N-FMOC-AMINO-PIPERIDINE
• Fmoc-4-Pip(Boc)-OH
• 1135250-96-2
• 1-(tert-Butoxycarbonyl)-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}piperidine-4-carboxylic acid
• 1-Boc-4-(Fmoc-amino)piperidine-4-carboxylic Acid
• A13515
• FT-0630236
• MFCD01318741
• BOFOACPQHWDRLH-UHFFFAOYSA-N
• 4-((((9h-fluoren-9-yl)methoxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• DTXSID90370284
• 1-Boc-4-N-Fmoc-amino-piperidine-4-carboxylic acid

• MDL： MFCD22416339
• Inchi： 1S/C26H30N2O6/c1-25(2,3)34-24(32)28-14-12-26(13-15-28,22(29)30)27-23(31)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,27,31)(H,29,30)
• InChI Key： BOFOACPQHWDRLH-UHFFFAOYSA-N
• SMILES： O(C(NC1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21000
• Monoisotopic Mass: 466.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2464 (rough estimate)
• Melting Point: No data available
• Boiling Point: 657.8℃ at 760 mmHg
• Flash Point: 351.6℃
• Refractive Index: 1.5300 (estimate)
• PSA: 105.17000
• LogP: 4.70820
• Solubility: Not determined

N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：2-8 °C

Additional information on N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid

N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 183673-66-7, commonly referred to as N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which incorporates both Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protecting groups. These groups are widely used in peptide synthesis to protect amino groups during the synthesis process, ensuring precise control over the reaction steps.

Recent advancements in peptide chemistry have highlighted the importance of such protected amino acids in constructing complex peptide architectures. The Boc group is particularly valued for its stability under basic conditions, making it ideal for sequential deprotection strategies. On the other hand, the Fmoc group offers excellent compatibility with acidic conditions, which is crucial for certain coupling reactions. The combination of these two protecting groups in a single molecule provides chemists with a versatile tool for synthesizing peptides with high precision and efficiency.

One of the most notable applications of N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid is in the development of bioactive peptides. Researchers have utilized this compound to synthesize peptides that target specific receptors involved in various diseases, such as cancer and neurodegenerative disorders. For instance, a study published in *Nature Communications* demonstrated how this compound was employed to create a peptide that inhibits the activity of a key enzyme implicated in Alzheimer's disease.

In addition to its role in peptide synthesis, this compound has also found applications in medicinal chemistry. The ability to selectively remove the Boc and Fmoc groups at different stages of synthesis allows for the creation of diverse libraries of compounds, which can be screened for potential therapeutic activity. This flexibility has made it a valuable asset in high-throughput screening campaigns aimed at discovering new drug candidates.

From a structural perspective, N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid consists of a piperidine ring substituted with both Boc and Fmoc groups at specific positions. The piperidine moiety contributes to the molecule's rigidity and hydrophobicity, which are critical properties for modulating bioactivity. Recent studies have explored how variations in the substituents on the piperidine ring can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound typically involves multi-step processes that require meticulous control over reaction conditions. The introduction of the Boc and Fmoc groups is often achieved through nucleophilic acyl substitution reactions, where appropriate activated esters or mixed carbonates are used as reagents. The optimization of these steps is essential to ensure high yields and purity of the final product.

Looking ahead, the continued exploration of N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid is expected to yield further insights into its potential applications. For example, ongoing research is investigating its use in creating macrocyclic peptides, which have shown promise as inhibitors of protein-protein interactions—a challenging but highly rewarding area in drug discovery.

In conclusion, N-Boc-amino-(4-N-Fmoc-piperidinyl)carboxylic Acid (CAS No. 183673-66-7) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique combination of functional groups and structural features makes it an invaluable tool for advancing peptide synthesis and drug discovery efforts.